N-(1,3-benzodioxol-5-yl)-3-(3-methylpiperidin-1-yl)propanamide

• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-(3-methylpiperidin-1-yl)propanamide
• InChI: InChI=1S/C16H22N2O3/c1-12-3-2-7-18(10-12)8-6-16(19)17-13-4-5-14-15(9-13)21-11-20-14/h4-5,9,12H,2-3,6-8,10-11H2,1H3,(H,17,19)
• InChI Key: KRRAHBINWLCKGZ-UHFFFAOYSA-N
• SMILES: CC1CCCN(C1)CCC(=O)NC2=CC3=C(C=C2)OCO3

Description

N-(1,3-benzodioxol-5-yl)-3-(3-methylpiperidin-1-yl)propanamide, also known as MDMA or ecstasy, is a synthetic psychoactive drug that alters mood and perception. MDMA is classified as a Schedule I drug in the United States, meaning it has a high potential for abuse and no accepted medical use. Despite this classification, MDMA has been the subject of scientific research for its potential therapeutic effects.

Mechanism of Action

N-(1,3-benzodioxol-5-yl)-3-(3-methylpiperidin-1-yl)propanamide works by increasing the levels of certain neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. These neurotransmitters are involved in regulating mood, emotions, and social behavior. By increasing their levels, N-(1,3-benzodioxol-5-yl)-3-(3-methylpiperidin-1-yl)propanamide can produce feelings of euphoria, empathy, and sociability.
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-yl)-3-(3-methylpiperidin-1-yl)propanamide has several biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature, which can lead to dehydration, hyperthermia, and other health complications. Long-term use of N-(1,3-benzodioxol-5-yl)-3-(3-methylpiperidin-1-yl)propanamide can also lead to damage to serotonin-producing neurons in the brain, which can result in cognitive impairment and other neurological problems.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-yl)-3-(3-methylpiperidin-1-yl)propanamide has several advantages and limitations for use in lab experiments. Its psychoactive effects make it useful for studying the brain's response to certain stimuli, but its potential for abuse and neurotoxicity must be carefully considered. Additionally, the legal and ethical implications of using a Schedule I drug in research must be taken into account.

Future Directions

There are several potential future directions for research on N-(1,3-benzodioxol-5-yl)-3-(3-methylpiperidin-1-yl)propanamide. One area of interest is its potential as a treatment for PTSD and other mental health conditions. Additionally, researchers are studying ways to mitigate the potential neurotoxic effects of N-(1,3-benzodioxol-5-yl)-3-(3-methylpiperidin-1-yl)propanamide and develop safer versions of the drug for therapeutic use. Finally, there is interest in studying the long-term effects of N-(1,3-benzodioxol-5-yl)-3-(3-methylpiperidin-1-yl)propanamide use on cognitive function and brain structure.

Synthesis Methods

N-(1,3-benzodioxol-5-yl)-3-(3-methylpiperidin-1-yl)propanamide is synthesized from safrole, a natural compound found in the roots of sassafras trees. The synthesis process involves several steps, including isomerization, reduction, and acylation. The final product is a white crystalline powder that is typically sold in pill form.

Scientific Research Applications

N-(1,3-benzodioxol-5-yl)-3-(3-methylpiperidin-1-yl)propanamide has been studied for its potential therapeutic effects in treating various mental health conditions, including post-traumatic stress disorder (PTSD), anxiety, and depression. Research has shown that N-(1,3-benzodioxol-5-yl)-3-(3-methylpiperidin-1-yl)propanamide can increase feelings of empathy and connection, which may help individuals with these conditions process traumatic experiences and improve their mental health.